2-Chlorophenyl 4-[(2,6-dimethyl-4-morpholinyl)carbonyl]benzyl ether

• Molecular Formula: C20H22ClNO3
• Molecular Weight: 359.8 g/mol
• IUPAC Name: [4-[(2-chlorophenoxy)methyl]phenyl]-(2,6-dimethylmorpholin-4-yl)methanone
• InChI: InChI=1S/C20H22ClNO3/c1-14-11-22(12-15(2)25-14)20(23)17-9-7-16(8-10-17)13-24-19-6-4-3-5-18(19)21/h3-10,14-15H,11-13H2,1-2H3
• InChI Key: ZJYKWJRSVPBQLL-UHFFFAOYSA-N
• SMILES: CC1CN(CC(O1)C)C(=O)C2=CC=C(C=C2)COC3=CC=CC=C3Cl

Description

2-Chlorophenyl 4-[(2,6-dimethyl-4-morpholinyl)carbonyl]benzyl ether, also known as CM-157, is a synthetic compound that has been developed for scientific research purposes. This compound belongs to the class of benzyl ethers and has been studied for its potential applications in various fields of research.

Mechanism of Action

The mechanism of action of 2-Chlorophenyl 4-[(2,6-dimethyl-4-morpholinyl)carbonyl]benzyl ether is not fully understood, but it is believed to act on the immune system and the nervous system. It has been shown to reduce the production of pro-inflammatory cytokines, which are responsible for inflammation-related disorders. 2-Chlorophenyl 4-[(2,6-dimethyl-4-morpholinyl)carbonyl]benzyl ether may also act on the dopamine system in the brain, which is involved in the regulation of movement and mood.
Biochemical and Physiological Effects
2-Chlorophenyl 4-[(2,6-dimethyl-4-morpholinyl)carbonyl]benzyl ether has been shown to have a variety of biochemical and physiological effects. It has been found to reduce inflammation, pain, and oxidative stress in various animal models. It has also been shown to improve cognitive function and memory in mice. 2-Chlorophenyl 4-[(2,6-dimethyl-4-morpholinyl)carbonyl]benzyl ether has been found to have a good safety profile, with no significant adverse effects reported in animal studies.

Advantages and Limitations for Lab Experiments

2-Chlorophenyl 4-[(2,6-dimethyl-4-morpholinyl)carbonyl]benzyl ether has several advantages for laboratory experiments. It is a synthetic compound that can be easily synthesized and purified, making it readily available for research purposes. It has been shown to have a good safety profile, which is important for conducting animal studies. However, there are also some limitations to using 2-Chlorophenyl 4-[(2,6-dimethyl-4-morpholinyl)carbonyl]benzyl ether in lab experiments. Its mechanism of action is not fully understood, and more research is needed to elucidate its effects on the immune and nervous systems. Additionally, the compound's efficacy in humans has not been established, and further clinical studies are needed to determine its potential therapeutic applications.

Future Directions

There are several future directions for research on 2-Chlorophenyl 4-[(2,6-dimethyl-4-morpholinyl)carbonyl]benzyl ether. One area of research is to further elucidate its mechanism of action and its effects on the immune and nervous systems. This could lead to the development of new treatments for inflammation-related disorders and neurodegenerative diseases. Another area of research is to investigate the compound's potential use in combination with other drugs to enhance its therapeutic effects. Additionally, more clinical studies are needed to determine the compound's safety and efficacy in humans. Overall, 2-Chlorophenyl 4-[(2,6-dimethyl-4-morpholinyl)carbonyl]benzyl ether is a promising compound for scientific research, and further studies are needed to fully understand its potential applications.

Synthesis Methods

The synthesis of 2-Chlorophenyl 4-[(2,6-dimethyl-4-morpholinyl)carbonyl]benzyl ether involves a series of chemical reactions that require specialized equipment and expertise. The process starts with the reaction of 2-chlorobenzyl alcohol with 4-[(2,6-dimethyl-4-morpholinyl)carbonyl]benzoic acid in the presence of a catalyst. The resulting intermediate is then treated with a reagent to form the final product, 2-Chlorophenyl 4-[(2,6-dimethyl-4-morpholinyl)carbonyl]benzyl ether. The purity of the compound is critical for research purposes, and various purification techniques are employed to ensure its quality.

Scientific Research Applications

2-Chlorophenyl 4-[(2,6-dimethyl-4-morpholinyl)carbonyl]benzyl ether has been studied for its potential applications in various fields of research. It has been found to exhibit anti-inflammatory and analgesic properties, making it a promising compound for the treatment of pain and inflammation-related disorders. It has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. 2-Chlorophenyl 4-[(2,6-dimethyl-4-morpholinyl)carbonyl]benzyl ether has been shown to have a protective effect on neurons and may help prevent neurodegeneration.